Cas no 477886-14-9 (N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(4-METHYLPHENYL)ACETAMIDE)

• Product Name: N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(4-METHYLPHENYL)ACETAMIDE
• CAS No: 477886-14-9
• MF: C₁₇H₁₈BrNO₃S
• MW: 396.298722743988
• CID: 5225888
• Update Time: 2026-03-07

N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(4-METHYLPHENYL)ACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(4-METHYLPHENYL)ACETAMIDE
• N-[2-(4-bromobenzenesulfonyl)ethyl]-2-(4-methylphenyl)acetamide
• Benzeneacetamide, N-[2-[(4-bromophenyl)sulfonyl]ethyl]-4-methyl-
• N-(2-((4-Bromophenyl)sulfonyl)ethyl)-2-(4-methylphenyl)acetamide
• Bionet1_002148
• Oprea1_421781
• HMS574H10
• N-[2-(4-bromophenyl)sulfonylethyl]-2-(4-methylphenyl)acetamide
• N-(2-(4-bromophenylsulfonyl)ethyl)-2-p-tolylacetamide

• Inchi： 1S/C17H18BrNO3S/c1-13-2-4-14(5-3-13)12-17(20)19-10-11-23(21,22)16-8-6-15(18)7-9-16/h2-9H,10-12H2,1H3,(H,19,20)
• InChI Key： MTTSWEGHZSYNDE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(CCNC(CC1C=CC(C)=CC=1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 473
• XLogP3: 3.1
• Topological Polar Surface Area: 71.6

Additional information on N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(4-METHYLPHENYL)ACETAMIDE

N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(4-METHYLPHENYL)ACETAMIDE (CAS No. 477886-14-9): A Comprehensive Overview

N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(4-METHYLPHENYL)ACETAMIDE (CAS No. 477886-14-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique molecular structure, which includes a sulfonamide moiety and an acetamide group. These structural features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The chemical structure of N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(4-METHYLPHENYL)ACETAMIDE is composed of a benzene ring substituted with a bromine atom and a sulfonyl group, linked to an ethyl chain. The ethyl chain is further attached to an acetamide group, which is itself substituted with another benzene ring bearing a methyl group. This intricate arrangement of functional groups imparts the compound with distinct physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its potential use in drug development.

Recent studies have highlighted the potential of N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(4-METHYLPHENYL)ACETAMIDE in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The sulfonamide moiety is known to interact with specific enzymes involved in the inflammatory response, thereby reducing inflammation and associated symptoms. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(4-METHYLPHENYL)ACETAMIDE has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of certain cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. These findings suggest that N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(4-METHYLPHENYL)ACETAMIDE could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(4-METHYLPHENYL)ACETAMIDE have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed when administered orally and has a moderate half-life, which allows for once-daily dosing regimens. Furthermore, it shows minimal toxicity at therapeutic doses, making it a safe candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(4-METHYLPHENYL)ACETAMIDE in human subjects. Preliminary results from Phase I trials have been promising, with no significant adverse effects reported at doses up to 500 mg/day. These findings have paved the way for Phase II trials, which are designed to assess the compound's effectiveness in treating specific conditions such as rheumatoid arthritis and colorectal cancer.

The synthetic route for producing N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(4-METHYLPHENYL)ACETAMIDE has been optimized to ensure high yields and purity. The process involves several steps, including the synthesis of intermediate compounds and their subsequent coupling reactions. Key intermediates include 4-bromobenzenesulfonyl chloride and 2-(4-methylphenyl)acetic acid. These intermediates are reacted under controlled conditions to form the final product with high efficiency and selectivity.

In conclusion, N-(2-[(4-BROMOPHENYL)SULFONYL]ETHYL)-2-(4-METHYLPHENYL)ACETAMIDE (CAS No. 477886-14-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development into therapeutic agents targeting inflammation and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.